3,3',5-TRICHLOROBIPHENYL

Specification

• Description: Aroclor 1016, a hazardous environmental contaminant, is a complex mixture of polychlorinated biphenyl (PCB) congeners, prepared by the chlorination of biphenyl.; Pcb-1016 is a viscous oily liquid. (NTP, 1992)
• CAS No.: 12674-11-2
• Molecular Formula: C12H7Cl3
• Molecular Weight: 257.5 g/mol
• IUPAC Name: 1,3-dichloro-5-(3-chlorophenyl)benzene
• Standard InChI: InChI=1S/C12H7Cl3/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-7H
• Standard InChI Key: RIBGNAJQTOXRDK-UHFFFAOYSA-N
• Impurities: Almost without exception, polychlorinated biphenyls contain various levels of polychlorinated dibenzofurans as contaminants. /Polychlorinated biphenyls/
• SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)Cl)Cl
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)Cl)Cl
• Boiling Point: 725 to 788 °F at 760 mm Hg (NTP, 1992); Distillation range: 323-356 °C at 760 mm
• Colorform: ... Colorless mobile oil; Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
• Flash Point: 286 °F (NTP, 1992)